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Compound of Interest

Compound Name: Tenovin-1

Cat. No.: B1683892 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. This document provides essential, step-by-step guidance for the proper

disposal of Tenovin-1, a SIRT1/SIRT2 inhibitor and p53 activator commonly used in research.

Adherence to these procedures is critical to mitigate risks to personnel and the environment, as

Tenovin-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1].

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle Tenovin-
1 in a well-ventilated area to avoid inhalation of dust or aerosols[1]. In case of accidental

exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes and seek medical attention.

Skin Contact: Flush skin with plenty of water after removing contaminated clothing. Wash

clothing before reuse.

Inhalation: Move the exposed person to fresh air. If not breathing, if breathing is irregular, or

if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel.
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Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so

by medical personnel. Seek immediate medical attention[1].

Step-by-Step Disposal Protocol for Tenovin-1
The primary directive for Tenovin-1 disposal is to treat it as hazardous chemical waste. It must

not be disposed of in the regular trash or down the drain.

Waste Collection:

Collect all Tenovin-1 waste, including unused or expired product, contaminated

consumables (e.g., pipette tips, vials), and spill cleanup materials, in a designated and

clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical and is tightly sealed to prevent leaks

or spills.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Tenovin-1," and the

appropriate hazard pictograms (e.g., harmful, environmental hazard).

Storage:

Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials such as strong acids, strong alkalis,

and strong oxidizing or reducing agents[1].

Disposal:

The final and most critical step is to arrange for the disposal of the container through an

approved and licensed hazardous waste disposal company[1]. Contact your institution's

Environmental Health and Safety (EHS) department to coordinate a pickup. They will

ensure the waste is transported and disposed of in compliance with all local, state, and

federal regulations.

Avoid any release into the environment. Spills should be collected and treated as

hazardous waste[1].
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Quantitative Data for Tenovin-1
The following table summarizes key quantitative data for Tenovin-1, which is essential for safe

handling and experimental design.

Property Value Source(s)

Molecular Formula C₂₀H₂₃N₃O₂S [1][2][3][4][5]

Molecular Weight 369.48 g/mol [1][2][5][6]

Solubility

DMSO: ≥15 mg/mL (with

gentle warming), 74 mg/ml

(200 mM), 5 mg/mL, 0.25

mg/ml

[2][3][5][7]

DMF: 0.50 mg/ml, 0.25 mg/ml [2][4]

15% Captisol: 15 mg/ml [3]

Storage Temperature 2-8°C (Solid) [5]

-20°C (Powder) [1]

-80°C (in solvent) [1]

Stability ≥ 4 years (as supplied) [4]

Solutions in DMSO may be

stored at -20°C for up to 3

months

[2]

Experimental Workflow & Disposal Pathway
The following diagrams illustrate the logical workflow for handling and disposing of Tenovin-1
in a laboratory setting.
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Caption: Workflow for handling and disposal of Tenovin-1.
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Caption: Decision pathway for Tenovin-1 waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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